N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(phenylthio)propanamide

• IUPAC Name: N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C21H20ClN3O2S/c22-17-8-6-16(7-9-17)19-10-11-21(27)25(24-19)14-13-23-20(26)12-15-28-18-4-2-1-3-5-18/h1-11H,12-15H2,(H,23,26)
• InChI Key: LHPJRRQYQRJAQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCC(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H20ClN3O2S
• Molecular Weight: 413.9 g/mol

Description

N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(phenylthio)propanamide is a useful research compound. Its molecular formula is C21H20ClN3O2S and its molecular weight is 413.92. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactivity and Synthetic Applications

Compounds with similar structural motifs, such as heterocyclic compounds containing phenyl, chlorophenyl, or thiophene groups, have been extensively explored for their reactivity and utility in synthesizing novel chemical entities. For instance, the synthesis and characterization of new quinazolines with potential antimicrobial agents indicate a broad interest in exploring the chemical reactivity of heterocyclic compounds for developing new therapeutic agents (Desai, Shihora, & Moradia, 2007).

Biological Activities and Potential Therapeutic Applications

Several studies have demonstrated the antimicrobial and antifungal activities of compounds structurally related to the queried chemical. For example, arylsubstituted halogen(thiocyanato)amides containing 4-acetylphenyl fragments have been synthesized and shown to possess antimicrobial and antifungal properties (Baranovskyi et al., 2018). These studies suggest that compounds with similar structural elements may be of interest in the search for new antimicrobial and antifungal agents.

Enzyme Inhibition and Neuroprotective Effects

The search for compounds with potential enzyme inhibitory activity, especially related to diseases such as Alzheimer's, has also been a focus of research. N-acylaminophenothiazines have been reported as neuroprotective agents displaying multifunctional activities suitable for Alzheimer's disease treatment, highlighting the therapeutic potential of heterocyclic compounds in neuroprotection and enzyme inhibition (González-Muñoz et al., 2011).

Anticoccidial and Antiviral Activities

Further, heterocyclic compounds have been evaluated for their anticoccidial activity, with certain pyridazine derivatives showing efficacy against Eimeria tenella, suggesting potential applications in the treatment of coccidiosis (Shibamoto & Nishimura, 1986). Additionally, studies on pyridazine derivatives for anti-HAV evaluation indicate the potential antiviral applications of these compounds (Flefel et al., 2017).